Cas no 5590-95-4 (Cyclopentanol, 3-methyl-, trans-)

• Product Name: Cyclopentanol, 3-methyl-, trans-
• CAS No: 5590-95-4
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 1596350
• PubChem ID: 7006447
• Update Time: 2025-04-21

Cyclopentanol, 3-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 3-methyl-, trans-
• trans-3-Methylcyclopentanol
• 1402842-91-4
• SCHEMBL765935
• 5590-95-4
• (1R,3R)-3-methylcyclopentan-1-ol
• trans-3-methyl-cyclopentanol

• Inchi： 1S/C6H12O/c1-5-2-3-6(7)4-5/h5-7H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： VEALHWXMCIRWGC-PHDIDXHHSA-N
• SMILES： O[C@@H]1CC[C@@H](C)C1

Computed Properties

• Exact Mass: 100.08886
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 61.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols